Lycotoxin-2

• bioactivity: Antibacterial, Antifungal
• sequence: KIKWFKTMKSIAKFIAKEQMKKHLGGE

Description

Lycotoxin-2 is a 27-amino acid, cationic, and amphipathic alpha-helical peptide (sequence: KIKWFKTMKSIAKFIAKEQMKKHLGGE) originally isolated from the venom of the Wolf Spider, Lycosa carolinensis . It functions as a potent growth inhibitor for a spectrum of microorganisms, including Gram-negative bacteria like Escherichia coli and yeast such as Candida glabrata . The primary mechanism of action for its bactericidal activity involves the binding and potent inhibition of the membrane-bound F1Fo ATP synthase in target cells . By inhibiting this critical enzyme, which is responsible for generating most of the cellular ATP, this compound disrupts energy production, leading to the abrogation of bacterial cell growth. This mechanism, alongside potential interactions that increase membrane permeability, makes it a valuable tool for researching novel antimicrobial strategies . As a host-defense peptide, this compound also serves as an excellent molecular probe for studying ion channels and membrane interactions. This product is intended for Research Use Only (RUO) and is not approved for diagnostic or therapeutic use in humans or animals.

Discovery, Isolation, and Primary Characterization of Lycotoxin 2 and Related Lycotoxins

Amino Acid Sequencing by Edman Microsequencing and MS/MS

The determination of the primary structure, or amino acid sequence, of Lycotoxin-2 was a pivotal step in understanding its function. The principal method used for this was Edman microsequencing, a well-established technique for the stepwise removal and identification of amino acids from the N-terminus of a peptide researchgate.netnih.gov. This meticulous process revealed the complete amino acid sequence of this compound to be KIKWFKTMKSIAKFIAKEQMKKHLGGE-OH researchgate.netnih.gov.

In conjunction with Edman degradation, mass spectrometry played a crucial role in the characterization of this compound. Specifically, matrix-assisted laser desorption/ionization time-of-flight (MALDI-TOF) mass spectrometry was utilized to determine the molecular mass of the native peptide. The experimentally observed mass of 3206.0 Da for this compound was in close agreement with the predicted mass of 3205.8 Da for the free acid form of the peptide based on its amino acid sequence. This mass analysis provided essential confirmation of the sequence data obtained through Edman microsequencing and helped to establish the C-terminal structure of the peptide researchgate.net. More recent studies on similar peptides from other Lycosa species, such as lycocitin 3 from Lycosa singoriensis, have employed de novo sequencing using techniques like electron capture dissociation and low-energy collisional tandem mass spectrometry (MS/MS) to elucidate their primary structures, highlighting the continued importance of mass spectrometry in venom peptide research nih.gov.

Sequence Comparisons with Other Antimicrobial Peptides (AMPs)

Sequence analysis of this compound reveals significant homology with a variety of other antimicrobial peptides (AMPs), particularly those that exhibit an amphipathic α-helical secondary structure. This structural motif, characterized by the segregation of hydrophobic and hydrophilic residues on opposite faces of the helix, is a common feature of membrane-active AMPs.

A notable similarity is observed with magainin B , an AMP isolated from the skin of the African clawed frog, and adenoregulin (B117734) , another amphibian-derived peptide. A key shared feature among this compound, Lycotoxin-1, magainin B, and adenoregulin is a recurring pattern of lysine (B10760008) residues, which contributes to the cationic nature of these peptides and their interaction with negatively charged microbial membranes researchgate.net.

Furthermore, this compound shares homology with other spider venom-derived peptides. Lycotoxin-1 , isolated from the same venom, also displays an amphipathic α-helical character researchgate.net. A peptide named lycocitin 3 , found in the venom of the wolf spider Lycosa singoriensis, is highly homologous to this compound, differing only by the deletion of a single glycine (B1666218) residue at position 26 nih.gov. Other related peptides include LyeTx I from the spider Lycosa erythrognatha and Ocellatin-V3 from the Caribbean frog Leptodactylus validus, both of which are linear, cationic, α-helical peptides.

The table below provides a comparative overview of the amino acid sequences of this compound and several other homologous antimicrobial peptides.

Peptide	Amino Acid Sequence	Source Organism
This compound	KIKWFKTMKSIAKFIAKEQMKKHLGGE-OH	Lycosa carolinensis (Wolf Spider)
Lycotoxin-1	IWLTALKFLGKHAAKHLAKQQLSKL-NH2	Lycosa carolinensis (Wolf Spider)
Magainin B	GIGKFLHSAKKFGKAFVGEIMNS	Xenopus laevis (African Clawed Frog)
Adenoregulin	GLWSKIKEVGKEAAKAAAKAAGKAALGAVSEAV	Phyllomedusa bicolor (Giant Leaf Frog)
Lycocitin 3	KIKWFKTMKSIAKFIAKEQMKKHLE-OH	Lycosa singoriensis (Wolf Spider)
LyeTx I	IWLTALKFLGKNLGKHLAKQQLAKL-NH2	Lycosa erythrognatha (Wolf Spider)
Ocellatin-V3	GVLDILKKVAGALAGL-NH2	Leptodactylus validus (Caribbean Frog)

Mechanisms of Biological Action at the Molecular and Cellular Level

This compound belongs to a class of antimicrobial peptides (AMPs) that share a common mode of action: the disruption of microbial cell membranes. mdpi.com This disruptive capability stems from its unique structural and physicochemical properties, which facilitate a multi-step process of membrane interaction and permeabilization.

Selective Interaction with Negatively Charged Bacterial Membranes

A key feature of this compound and similar cationic AMPs is their ability to selectively target bacterial membranes over those of mammalian cells. mdpi.com This selectivity is primarily driven by electrostatic interactions. Bacterial membranes are rich in negatively charged components, such as lipopolysaccharides (LPS) in Gram-negative bacteria and peptidoglycans in Gram-positive bacteria. mdpi.comnih.gov this compound possesses a net positive charge, which facilitates its initial binding to these anionic surfaces. mdpi.com This electrostatic attraction concentrates the peptide at the bacterial membrane, a crucial first step in its antimicrobial action. mdpi.comresearchgate.net In contrast, mammalian cell membranes are typically composed of zwitterionic phospholipids (B1166683) and have a more neutral or even slightly positive surface charge, resulting in weaker interactions with cationic peptides like this compound. mdpi.commdpi.com

Hydrophobic Association with the Lipid Bilayer

Following the initial electrostatic attraction, the amphipathic nature of this compound comes into play. dntb.gov.ua In an aqueous environment, this compound is largely unstructured, but upon interacting with a membrane, it adopts an α-helical conformation. mdpi.com This induced structure is amphipathic, meaning it has distinct hydrophobic and hydrophilic faces. mdpi.comdntb.gov.uaresearchgate.net The hydrophobic face of the helix readily associates with the nonpolar, acyl-chain core of the lipid bilayer. mdpi.comdntb.gov.ua This hydrophobic interaction is a critical driving force for the peptide's insertion into the membrane, a process that is fundamental to its disruptive capabilities. core.ac.uk

Pore Formation Models (e.g., Barrel-Stave, Carpet, Toroidal-Pore Mechanisms)

The precise mechanism by which this compound and other AMPs permeabilize membranes is still a subject of active research, with several models proposed to explain this phenomenon. nih.gov The most widely discussed models are the barrel-stave, carpet, and toroidal-pore mechanisms. plos.orgresearchgate.net

Barrel-Stave Model: In this model, several peptide molecules aggregate and insert themselves perpendicularly into the membrane, forming a barrel-like structure. The hydrophobic surfaces of the peptides face the lipid core of the membrane, while their hydrophilic surfaces line the interior of the pore, creating a channel through which ions and other molecules can pass. nih.govresearchgate.net This model requires a specific alignment and tight packing of the peptides. nih.gov

Carpet Model: According to the carpet model, the peptides accumulate on the surface of the membrane, forming a "carpet-like" layer. plos.orgresearchgate.net Once a critical concentration is reached, this peptide layer disrupts the membrane's integrity in a detergent-like manner, leading to the formation of transient pores or the complete disintegration of the membrane. researchgate.netresearchgate.net

Toroidal-Pore Model: This model is a hybrid of the barrel-stave and carpet models. The peptides insert into the membrane, inducing the lipid monolayers to bend inward and line the pore along with the peptides. nih.govresearchgate.net This creates a continuous channel where both the peptides and the lipid headgroups are part of the pore's lining. nih.gov This mechanism involves significant disruption of the bilayer's curvature. plos.org

While the exact model for this compound is not definitively established, its ability to form pores is a central aspect of its function. mdpi.comuniprot.orgcpu-bioinfor.org The amphipathic α-helical structure of this compound is characteristic of pore-forming peptides. researchgate.net

Dissipation of Ion and Voltage Gradients Across Membranes

A direct consequence of membrane permeabilization by this compound is the dissipation of essential ion and voltage gradients across the cell membrane. nih.govresearchgate.netacs.org These electrochemical gradients are vital for numerous cellular processes, including energy production, nutrient transport, and maintaining cellular homeostasis. By forming pores or disrupting the membrane structure, this compound creates pathways for the uncontrolled movement of ions, such as K+ and Ca2+, down their concentration gradients. physiology.org This leakage of ions disrupts the membrane potential, effectively short-circuiting the cell's energy systems and leading to cell death. physiology.orgnih.gov

Ca2+ Efflux from Synaptosomes as a Model System

The ability of this compound to disrupt ion gradients has been demonstrated using synaptosomes as a model system. Synaptosomes are isolated nerve terminals that maintain ion gradients and can be loaded with radioactive calcium (Ca2+). Studies have shown that Lycotoxin-I, a closely related peptide, promotes the efflux of Ca2+ from these synaptosomes. researchgate.netacs.orgphysiology.org This indicates that the peptide can create pores or channels in the synaptosomal membrane, allowing the sequestered Ca2+ to leak out. physiology.org This experimental model provides strong evidence for the pore-forming and ion-gradient-dissipating capabilities of lycotoxins. nih.govcpu-bioinfor.org

Disruption of Cytoplasmic and Outer Bacterial Membranes

The antimicrobial action of lycotoxin-like peptides involves the disruption of both the outer and cytoplasmic membranes of bacteria. mdpi.comresearchgate.net In Gram-negative bacteria, the peptide must first traverse the outer membrane, a process facilitated by its interaction with LPS. mdpi.comnih.gov Once past this initial barrier, the peptide can then act on the inner cytoplasmic membrane. researchgate.netresearchgate.net Studies on related lycotoxins, such as Lycotoxin-Pa4a, have shown that they can permeabilize both membranes, leading to the leakage of cellular contents and depolarization of the cytoplasmic membrane. mdpi.comresearchgate.net This dual-membrane disruption ensures a potent and rapid bactericidal effect. researchgate.net

Intracellular Molecular Target Interactions

This compound, a peptide derived from spider venom, demonstrates a range of biological activities through specific interactions with molecular targets within cells. Its mechanisms of action include the disruption of fundamental cellular processes in bacteria, such as energy production, and the modulation of inflammatory responses in mammalian cells. These interactions underscore its potential as both an antimicrobial and anti-inflammatory agent.

Inhibition of Escherichia coli F1Fo ATP Synthase

A primary mechanism of this compound's bactericidal activity is its potent inhibition of the F1Fo ATP synthase enzyme in Escherichia coli. nih.govnih.gov This enzyme is crucial for bacterial survival, as it plays a central role in generating ATP, the main currency of cellular energy, through oxidative phosphorylation. nih.gov

Research has demonstrated that this compound (also referred to as KE-27) and the related Lycotoxin-I (IL-25) cause significant inhibition of membrane-bound F1Fo ATP synthase in wild-type E. coli. nih.govnih.gov Studies have reported that these lycotoxins can inhibit the enzyme's activity by 85% or more. nih.govmdpi.com This profound inhibition of ATP synthesis is directly linked to the peptide's ability to abrogate the growth of E. coli cells, establishing the ATP synthase as a key molecular target for these venom peptides. nih.gov The inhibition process has been found to be fully reversible. nih.gov The bactericidal properties of this compound are clearly linked to this binding and inhibition of ATP synthase, though other inhibitory targets may also be involved. nih.govnih.gov

Parameter	Finding	Source(s)
Target Enzyme	F1Fo ATP Synthase	nih.govnih.gov
Organism	Escherichia coli (wild-type)	nih.govnih.gov
Inhibition Level	≥85%	nih.govmdpi.com
Effect	Abrogation of E. coli cell growth	nih.gov
Nature of Inhibition	Reversible	nih.gov

Induction of Reactive Oxygen Species (ROS) within Bacterial Cells

In addition to disrupting energy metabolism, lycotoxins exert their antibacterial effects by inducing oxidative stress within bacterial cells. A study on a related peptide, Lycotoxin-Pa2a, revealed that it causes the accumulation of reactive oxygen species (ROS) inside bacteria, including E. coli. mdpi.comnih.gov

The production of ROS was observed to be both time- and dose-dependent. mdpi.com Using the fluorescent dye 2′,7′-dichlorodihydrofluororesin diacetate (DCFH-DA) to measure ROS levels, researchers confirmed that treating bacteria with Lycotoxin-Pa2a leads to a rapid increase in intracellular ROS. mdpi.com This accumulation of ROS contributes to cellular damage and, in conjunction with membrane disruption, leads to a swift and potent inhibition of bacterial growth. mdpi.com

Parameter	Observation	Source(s)
Mechanism	Induction of Intrabacterial Reactive Oxygen Species (ROS)	mdpi.comnih.gov
Peptide	Lycotoxin-Pa2a	mdpi.com
Effect	Time- and dose-dependent accumulation of ROS	mdpi.com
Measurement	Relative fluorescence intensity using DCFH-DA dye	mdpi.com
Outcome	Contributes to rapid and strong bacterial inhibition	mdpi.com

Modulation of Intracellular Signaling Pathways (e.g., MAP Kinase Inactivation for Anti-Inflammatory Effects)

Beyond their antimicrobial properties, lycotoxins exhibit anti-inflammatory activity by modulating key intracellular signaling pathways in mammalian cells, particularly the mitogen-activated protein kinase (MAPK) pathway. mdpi.comnih.gov The MAPK pathway is a critical regulator of inflammatory responses. biorxiv.org

In studies involving lipopolysaccharide (LPS)-stimulated murine macrophages, lycotoxin peptides have been shown to suppress the expression of major inflammatory mediators. mdpi.comnih.gov For example, a novel peptide, Lycotoxin-Pa4a, was found to inhibit the phosphorylation of all three major MAPK proteins—p38, ERK, and JNK—in a dose-dependent manner. mdpi.com This inactivation of the MAPK pathway leads to a downstream reduction in the production of pro-inflammatory molecules. mdpi.comnih.gov Specifically, treatment with lycotoxins has been observed to decrease the production of nitric oxide (NO) and reduce the mRNA expression of inducible nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), and pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1 beta (IL-1β), and interleukin-6 (IL-6). mdpi.com

Parameter	Finding	Source(s)
Signaling Pathway	Mitogen-Activated Protein Kinase (MAPK)	mdpi.comnih.gov
Affected Proteins	p38, ERK, JNK (phosphorylation inhibited)	mdpi.com
Effect on Mediators	Dose-dependent decrease in NO, iNOS, COX-2, TNF-α, IL-1β, IL-6	mdpi.commdpi.com
Cell Model	Lipopolysaccharide (LPS)-stimulated murine macrophages	mdpi.commdpi.com
Overall Outcome	Anti-inflammatory effect	mdpi.comnih.gov

Antibacterial Activity

Activity against Gram-Negative Bacteria (Escherichia coli, Acinetobacter baumannii, Pseudomonas aeruginosa, Klebsiella pneumoniae)

Research has consistently shown that this compound and its analogues possess potent activity against several clinically significant Gram-negative bacteria. The mechanism of action is largely attributed to its ability to disrupt the bacterial cell membrane. scispace.com As a cationic peptide, this compound is electrostatically attracted to the negatively charged components of the bacterial membrane, leading to permeabilization and cell lysis. scispace.commdpi.com

Detailed Research Findings:

Escherichia coli : this compound has shown significant inhibitory effects against E. coli. For the DH5α strain, the MIC has been reported to be as low as 40 μM. researchgate.net Another variant, M-lycotoxin-Hc2a, demonstrated an MIC of less than 10 μM against the D31 strain and less than 40 μM against the DH5α strain. cpu-bioinfor.org A related peptide, Lycotoxin-Pa2a, exhibited an MIC of 1 μM against E. coli. nih.govresearchgate.net Furthermore, Lycocitin-2 (M-lycotoxin-Ls3b) was found to have an MIC range of 3.14-6.29 μM against E. coli ATCC 25922. cpu-bioinfor.org The bactericidal action of these peptides is often rapid, with studies showing a significant decrease in viable colonies within the first 10 minutes of treatment. nih.gov The inhibitory action is linked to the peptide's ability to disrupt both the outer and cytoplasmic membranes and induce the production of reactive oxygen species. nih.govresearchgate.net

Acinetobacter baumannii : this compound is particularly effective against A. baumannii, including multidrug-resistant strains. mdpi.comnih.gov MIC values for this compound against clinical isolates of A. baumannii have been reported in the range of 3.1 to 6.3 μM. mdpi.comnih.gov The peptide's inhibitory potency can be affected by the presence of divalent cations like Mg2+, which can increase the MIC, suggesting competition for binding sites on the bacterial surface. mdpi.com The rapid killing effect observed with E. coli is also seen with A. baumannii. nih.gov

Pseudomonas aeruginosa : The antibacterial activity of lycotoxin analogues extends to P. aeruginosa. Lycotoxin-Pa2a showed a lower MIC against P. aeruginosa (1 μM) compared to the control peptide melittin. nih.govresearchgate.net Another variant, Lycocitin-2 (M-lycotoxin-Ls3b), had an MIC range of 5.02-10.05 μM against P. aeruginosa ATCC 27853. cpu-bioinfor.org The mechanism involves the disruption of bacterial membranes. nih.govresearchgate.net

Klebsiella pneumoniae : Klebsiella pneumoniae has been found to be less sensitive to this compound compared to other Gram-negative bacteria. mdpi.comnih.gov Higher concentrations are often required to achieve an evident inhibitory response. mdpi.comnih.gov

Interactive Data Table: MIC of this compound and Analogues against Gram-Negative Bacteria

Compound/Analogue	Bacterium	Strain	MIC (μM)	Reference
This compound	Escherichia coli	DH5α	< 40	researchgate.net
M-lycotoxin-Hc2a (this compound)	Escherichia coli	D31	< 10	cpu-bioinfor.org
M-lycotoxin-Hc2a (this compound)	Escherichia coli	DH5α	< 40	cpu-bioinfor.org
Lycotoxin-Pa2a	Escherichia coli	-	1	nih.govresearchgate.net
Lycocitin-2 (M-lycotoxin-Ls3b)	Escherichia coli	ATCC 25922	3.14 - 6.29	cpu-bioinfor.org
This compound	Acinetobacter baumannii	Clinical Isolates	3.1 - 6.3	mdpi.comnih.gov
Lycotoxin-Pa2a	Pseudomonas aeruginosa	-	1	nih.govresearchgate.net
Lycocitin-2 (M-lycotoxin-Ls3b)	Pseudomonas aeruginosa	ATCC 27853	5.02 - 10.05	cpu-bioinfor.org
This compound	Klebsiella pneumoniae	Clinical Isolate	> 25 (Less Sensitive)	mdpi.comnih.gov

Activity against Gram-Positive Bacteria (Staphylococcus aureus, Bacillus subtilis, Staphylococcus epidermidis, Staphylococcus saprophyticus, Bacillus thuringiensis israelensis)

This compound and its related peptides have also been evaluated for their activity against a variety of Gram-positive bacteria, demonstrating a broad-spectrum capability.

Detailed Research Findings:

Staphylococcus aureus : this compound is effective against S. aureus, with MIC values against three clinical strains reported to be 3.1 μM. mdpi.comnih.gov A related peptide, Lycotoxin-Pa2a, showed an MIC of 8 μM against this bacterium. nih.govresearchgate.net Another analogue, Lycocitin-2 (M-lycotoxin-Ls3b), inhibited S. aureus 209P with an MIC range of 1.57-3.14 μM. cpu-bioinfor.org

Bacillus subtilis : Lycocitin-2 (M-lycotoxin-Ls3b) has shown potent activity against Bacillus subtilis ATCC 6633, with an MIC range of 1.57-3.14 μM. cpu-bioinfor.orgdbaasp.org

Staphylococcus epidermidis : This bacterium is among the most susceptible to this compound. mdpi.comnih.gov Studies have shown that this compound can completely inhibit the growth of clinical S. epidermidis strains at concentrations between 3.1 and 12.5 μM. mdpi.comnih.gov A rapid bactericidal effect was also observed against this organism. nih.gov

Staphylococcus saprophyticus : S. saprophyticus is noted to be one of the most susceptible species to this compound, with MIC values at the lower end of the effective range, similar to those for S. aureus and S. epidermidis. mdpi.comnih.gov

Bacillus thuringiensis israelensis : In plate growth inhibition assays, this compound demonstrated inhibitory activity against B. thuringiensis israelensis, with a minimal inhibitory concentration of 60 μM. researchgate.net Another source indicates an MIC range of 10-60 µM for M-lycotoxin-Hc2a against this bacterium. cpu-bioinfor.org

Interactive Data Table: MIC of this compound and Analogues against Gram-Positive Bacteria

Compound/Analogue	Bacterium	Strain	MIC (μM)	Reference
This compound	Staphylococcus aureus	Clinical Isolates (3 strains)	3.1	mdpi.comnih.gov
Lycotoxin-Pa2a	Staphylococcus aureus	-	8	nih.govresearchgate.net
Lycocitin-2 (M-lycotoxin-Ls3b)	Staphylococcus aureus	209P	1.57 - 3.14	cpu-bioinfor.org
Lycocitin-2 (M-lycotoxin-Ls3b)	Bacillus subtilis	ATCC 6633	1.57 - 3.14	cpu-bioinfor.orgdbaasp.org
This compound	Staphylococcus epidermidis	Clinical Isolate	3.1 - 12.5	mdpi.comnih.gov
This compound	Staphylococcus saprophyticus	-	3.1 - 25 (Highly Susceptible)	mdpi.comnih.gov
This compound	Bacillus thuringiensis israelensis	-	60	researchgate.net
M-lycotoxin-Hc2a (this compound)	Bacillus thuringiensis israelensis	-	10 - 60	cpu-bioinfor.org

Mechanisms of Biological Action at the Molecular and Cellular Level

Antimicrobial Activity

Lycotoxin-2 demonstrates potent, broad-spectrum antimicrobial activity against both bacteria and fungi. remedypublications.comresearchgate.netnih.gov

Studies have shown that this compound is effective against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. researchgate.netmdpi.comnih.gov It can inhibit the growth of clinically relevant bacteria such as Escherichia coli, Staphylococcus epidermidis, Acinetobacter baumannii, and Bacillus thuringiensis. researchgate.netmdpi.comnih.gov The minimum inhibitory concentrations (MICs) for these bacteria are typically in the micromolar range. researchgate.netmdpi.com For example, against certain strains of E. coli and A. baumannii, the MIC can be as low as 3.1 to 12.5 µM. mdpi.com Another lycotoxin, M-lycotoxin-Ls3a, has shown MIC values between 3.14 and 6.29 µM against E. coli. mdpi.com

This compound is also active against certain yeasts, such as Candida glabrata. researchgate.netnih.govnih.gov The concentrations required for antifungal activity are generally higher than those for antibacterial activity. researchgate.netcpu-bioinfor.org For instance, the MIC for Candida glabrata has been reported to be in the range of 100-150 µM. cpu-bioinfor.org

Table 2: Antimicrobial Activity of this compound (M-lycotoxin-Hc2a variant)

Target Organism	Strain	MIC (µM)
Gram-positive bacteria	Bacillus thuringiensis subsp. israelensis	10-60
Gram-negative bacteria	Escherichia coli D31	<10
	Escherichia coli DH5	<40
Fungi	Candida glabrata ATCC 2001	100-150

Data sourced from the DRAMP database. cpu-bioinfor.org

Insecticidal Activity

Lycotoxins, including this compound, are believed to play a role in prey capture by spiders, suggesting they possess insecticidal properties. remedypublications.comresearchgate.netdntb.gov.ua Their ability to disrupt cell membranes and dissipate voltage gradients in muscle tissue contributes to this effect. uniprot.orgnevsehir.edu.tr

Pharmacological Effects on Mammalian Systems

This compound exhibits hemolytic activity, meaning it can lyse red blood cells. mdpi.comresearchgate.net However, this activity is generally considered low, especially when compared to its potent antimicrobial effects. mdpi.com For example, one study found that at a concentration of 50 µM, a Lycosin-II variant caused approximately 20% hemolysis of human erythrocytes. mdpi.com

The ability of this compound to form pores and disrupt ion gradients suggests potential effects on the cardiovascular system. nevsehir.edu.tr By altering membrane permeability, it could impact the function of cardiac and vascular smooth muscle cells.

Lycotoxins can affect the nervous system by promoting the efflux of calcium ions from synaptosomes. researchgate.netnevsehir.edu.tr This disruption of calcium homeostasis can interfere with neurotransmitter release and normal neuronal function. nevsehir.edu.tr Some lycotoxins are known to modulate the activity of voltage-gated ion channels, such as potassium and calcium channels, which are critical for neuronal excitability. uniprot.orgfrontiersin.org

Beyond its effects on microbes and red blood cells, this compound has demonstrated cytotoxicity against other cell types. physiology.org For instance, some lycotoxin variants have shown activity against certain cancer cell lines. asm.org However, other studies have indicated that at concentrations effective against microbes, some lycotoxin analogs show no significant toxicity to certain normal mammalian cell lines. nih.govresearchgate.net

Spectrum of Biological Activities in Research Models

Peptide Synthesis and Purification

The study of Lycotoxin-2 often relies on chemically synthesized versions of the peptide. mdpi.com Solid-phase peptide synthesis (SPPS) is the most common method employed for this purpose. embrapa.brthermofisher.com This technique involves the stepwise addition of amino acids to a growing peptide chain that is anchored to a solid resin support. thermofisher.com The Fmoc (N-(9-fluorenyl)methoxycarbonyl) strategy is frequently used for the temporary protection of the N-terminus of the amino acids being added. researchgate.netembrapa.br

After the synthesis is complete, the peptide is cleaved from the resin and any side-chain protecting groups are removed. researchgate.net The crude synthetic peptide is then purified to homogeneity, typically using reversed-phase high-performance liquid chromatography (RP-HPLC). mdpi.comembrapa.br The purity and identity of the synthesized peptide are confirmed using techniques such as mass spectrometry (e.g., MALDI-TOF MS) and amino acid sequencing (e.g., Edman degradation). mdpi.comembrapa.br

Antimicrobial Susceptibility Testing

Determination of Minimum Inhibitory Concentration (MIC)

The minimum inhibitory concentration (MIC) is a key measure of a peptide's antimicrobial potency. It is the lowest concentration of the peptide that prevents the visible growth of a microorganism. mdpi.comnih.gov The MIC of this compound is typically determined using a broth microdilution method according to protocols established by organizations like the Clinical and Laboratory Standards Institute (CLSI). mdpi.comembrapa.br

In this assay, a standardized suspension of the target bacterium is added to the wells of a microtiter plate containing serial dilutions of the peptide. mdpi.com The plates are then incubated under appropriate conditions, and the MIC is determined by visually inspecting for the absence of turbidity or by measuring the optical density at a specific wavelength. mdpi.com

The following table shows the MIC values for a lycosin-II peptide from Lycosa singoriensis against various clinical bacterial strains. mdpi.com

Bacterial Strain	MIC (μM)
Staphylococcus saprophyticus	3.1
Staphylococcus epidermidis	3.1
Viridans Streptococci	3.1
Staphylococcus aureus	6.25
Acinetobacter baumannii	3.1 - 6.25
Klebsiella pneumoniae	>50
Streptococcus pyogenes	>50

Data adapted from a study on lycosin-II from Lycosa singoriensis. mdpi.com

In Vitro and Ex Vivo Assays

Hemolytic Activity Assay

A crucial aspect of evaluating the therapeutic potential of an antimicrobial peptide is to assess its toxicity towards mammalian cells. The hemolytic activity assay is a common method used for this purpose, which measures the peptide's ability to lyse red blood cells. nih.gov

In this assay, a suspension of fresh red blood cells (often from human or rabbit sources) is incubated with various concentrations of the peptide. nih.govembrapa.br After incubation, the cells are centrifuged, and the amount of hemoglobin released into the supernatant from lysed cells is quantified by measuring its absorbance at a specific wavelength (e.g., 570 nm). nih.gov A substance that causes complete hemolysis (like Triton X-100 or distilled water) is used as a positive control, and a buffer solution (like PBS) serves as a negative control. nih.govmdpi.com Lycosin-II from L. singoriensis showed increasing hemolytic activity with higher concentrations, causing approximately 20% hemolysis at 50 μM. nih.gov

3,3′-Dipropylthiadicarbocyanine (DiSC3(5)) Release Assay for Cytoplasmic Membrane Depolarization

To confirm that this compound acts by disrupting the bacterial cytoplasmic membrane, a membrane potential-sensitive fluorescent dye such as 3,3′-dipropylthiadicarbocyanine iodide (DiSC3(5)) is used. mdpi.comnih.gov This cationic dye accumulates in the polarized cytoplasmic membranes of bacteria, where its fluorescence is quenched. mdpi.com

When a membrane-permeabilizing agent like this compound is added, it depolarizes the membrane, causing the dye to be released into the cytoplasm or the surrounding medium. mdpi.comnih.gov This release results in an increase in fluorescence intensity, which can be monitored over time using a fluorometer. mdpi.comnih.govresearchgate.net An increase in fluorescence upon addition of the peptide is a direct indication of cytoplasmic membrane depolarization. mdpi.comnih.gov

Structure Activity Relationship Sar Studies of Lycotoxin 2

Lycotoxin-1

Lycotoxin-1, also isolated from the venom of the wolf spider Lycosa carolinensis, is a 25-amino acid peptide with the sequence IWLTALKFLGKHAAKHLAKQQLSKL-NH2. researchgate.netnih.govnih.gov It shares the amphipathic α-helical structure with Lycotoxin-2 and also exhibits potent antimicrobial and insecticidal properties. researchgate.netnih.govmdpi.com Its mechanism of action is also based on pore formation and membrane disruption. researchgate.netmdpi.com

Other Venom-Derived Antimicrobial Peptides

Animal venoms are a rich source of a diverse array of antimicrobial peptides. frontiersin.org Examples include:

M-lycotoxin-Ls3a from Lycosa singoriensis which inhibits the growth of both bacteria and fungi. mdpi.com

Cathelicidins , such as those found in the venom of the king cobra and banded krait, which exhibit broad-spectrum antimicrobial activity. mdpi.comnih.gov

BmKn2 from the Manchurian scorpion, which is active against a variety of bacteria. mdpi.com

Imcroporin from the scorpion Isometrus maculatus, which shows potent activity against methicillin-resistant S. aureus. mdpi.com

Melittin , a well-known peptide from bee venom, which also has strong antimicrobial properties and is often used as a control in studies. nih.govmdpi.com

These peptides, like this compound, are typically cationic and amphipathic, and they represent a promising area for the discovery of new therapeutic agents. pnas.org

Research Findings

Transcriptomics and Proteomics for Venom Gland Analysis and Peptide Discovery

The fields of transcriptomics and proteomics have become invaluable tools for the discovery and characterization of novel peptides from spider venoms, including members of the lycotoxin family. researchgate.netexplorationpub.complos.org Transcriptomic analysis of venom glands involves sequencing the messenger RNA (mRNA) to identify the genetic blueprints for all expressed proteins and peptides. researchgate.netexplorationpub.com This approach has been successfully used to identify new lycotoxin-like sequences in various spider species, such as Lycosa poonaensis and Pardosa astrigera. researchgate.netresearchgate.net

Proteomic analysis, on the other hand, involves the direct study of the proteins and peptides present in the venom. Techniques such as mass spectrometry are used to identify and quantify the components of the venom, confirming the expression of peptides predicted by transcriptomics. The combination of transcriptomic and proteomic approaches provides a comprehensive overview of a spider's venom composition and has led to the discovery of a wide diversity of lycotoxins and other bioactive peptides. plos.org These "venomics" studies not only expand our knowledge of spider toxin diversity but also provide a rich source of novel molecules for potential therapeutic applications. researchgate.net

9 10 8.2. Discovery of Novel Lycotoxin 2 Analogues and Derivatives with Unique Biological Activities

Discovery of Novel Lycotoxin-2 Analogues and Derivatives with Unique Biological Activities

The emergence of antibiotic-resistant bacteria has spurred the search for new antimicrobial agents, with spider venoms being a promising source. mdpi.comasm.org Research is ongoing to discover and characterize novel analogues of this compound from different spider species. nih.govnih.govnih.gov For example, the peptide Lycotoxin-Pa2a, identified from the spider Pardosa astrigera, exhibits both antibacterial and anti-inflammatory properties with low hemolytic activity, highlighting the potential for discovering derivatives with improved therapeutic profiles. mdpi.comnih.gov Shortened analogues of lycotoxins have also been studied, showing decreased hemolytic effects, which could be a step towards developing more selective antibiotics. researchgate.netcore.ac.uk

Rational Design of Peptide Mimetics and Scaffolds for Fundamental Research Probes

The structure of this compound serves as a template for the rational design of new antimicrobial peptides. biorxiv.org By understanding the structure-activity relationships, researchers can design synthetic analogues with enhanced potency, greater selectivity for microbial cells over mammalian cells, and improved stability. biorxiv.org These engineered peptides and peptide mimetics can also be valuable as research probes to investigate the mechanisms of membrane disruption and to explore new therapeutic strategies against infectious diseases. mdpi.comnih.gov

Q & A

Q. How should researchers report this compound’s structure-activity relationships (SAR) to meet journal standards?

• Manuscript structure :
• Results : Tabulate SAR data (e.g., MIC values, % hemolysis) with SEM/error bars.
• Discussion : Link structural motifs (e.g., amphipathic α-helix) to functional outcomes; cite conflicting SAR studies .
• Supplementary materials : Include raw spectra, chromatograms, and simulation trajectories .